Cas no 2624-43-3 (Cyclofenil)

Cyclofenil is a nonsteroidal selective estrogen receptor modulator (SERM) with a diphenylethylene structure. It exhibits both estrogenic and antiestrogenic properties, depending on the target tissue, making it useful in clinical and research applications. Cyclofenil is primarily studied for its potential in treating menstrual disorders, infertility, and conditions related to estrogen imbalance. Its mechanism involves competitive binding to estrogen receptors, modulating hormonal activity without the full agonist effects of endogenous estrogens. The compound is known for its relatively mild side-effect profile compared to other SERMs. Cyclofenil's stability and bioavailability further contribute to its utility in pharmacological studies and therapeutic development.

Cyclofenil structure

Product Name:Cyclofenil

CAS No:2624-43-3

MF:C₂₃H₂₄O₄

MW:364.434267044067

CID:43254

PubChem ID:2898

Update Time:2025-05-27

Cyclofenil Chemical and Physical Properties

Names and Identifiers

- (Cyclohexylidenemethylene)bis(4,1-phenylene) diacetate
- cyclofenil
- (Cyclohexylidenemethylene)-bis(4,1-phenylene) diacetate
- Cyclofenil,4,4'-(Cyclohexylidenemethylene)bisphenol1,1'-diacetate
- cyclofenyl
- f6066
- fertodur
- h3452
- oginex
- ondogyne
- ondonid
- sexadieno
- sexovar
- (Cyclohexylidenemethanediyl)dibenzene-4,1-diyl diacetate
- [4-[(4-Acetyloxyphenyl)-cyclohexylidenemethyl]phenyl] acetate
- Cyclophenyl
- Cyclopenil
- Sanocrisin
- Cyclophenil
- Rehibin
- Sexovid
- Neoclym
- ICI 48213
- Cyclofenilum [INN-Latin]
- Ciclofenilo [INN-Spanish]
- H 3452
- F 6066
- Cyclofenil [INN:BAN:DCF:JAN]
- 4,4'-(Cyclohexylidenemethylene)diphenol diacetate ester
- C23H24O4
- Bis(p-hydroxyphenyl)cyclohexyldienemethane diacetate
- (Cyclohexyliden
- MFCD00190153
- NS00021958
- EINECS 220-089-1
- CFN
- Cyclofenil (JAN/INN)
- 4-{[4-(acetyloxy)phenyl](cyclohexylidene)methyl}phenyl acetate
- BCP29796
- p-Cresol, diacetate
- AI3-52271
- CHEMBL141305
- Cyclofenil, >=98% (HPLC), white solid
- J468V64WZ1
- Cyclofenilum
- Tox21_112259
- BDBM50523931
- D01281
- A877295
- CCG-268218
- AS-69834
- F-6066
- Ciclofenilo
- Cyclophenil; F 6066; F6066;F-6066;Ondogyne
- Phenol, 4-((4-(acetyloxy)phenyl)cyclohexylidenemethyl)-, acetate
- DTXSID4022866
- Sexovid (TN)
- NCGC00165767-02
- NSC-86464
- NCGC00165767-03
- NCGC00165767-04
- J-016345
- CYCLOFENIL [MI]
- p-CRESOL, alpha-CYCLOHEXYLIDENE-alpha-(p-HYDROXYPHENYL)-, DIACETATE
- CS-W011816
- NSC 86464
- SR-01000944933-1
- Q513583
- SCHEMBL132246
- Tox21_112259_1
- AC-22576
- BRN 2014687
- DB13472
- s5393
- NCGC00165767-01
- C74360
- AKOS015900207
- NCIOpen2_009345
- bis-(p-acetoxyphenyl)-cyclohexylidenemethane
- SR-01000944933
- NSC86464
- (Cyclohexylidenemethylene)bis(4,1-phenylene)diacetate
- CAS-2624-43-3
- BRD-K68996996-001-01-7
- CYCLOFENIL [MART.]
- HY-W011100
- CYCLOFENIL [WHO-DD]
- CYCLOFENIL [INN]
- 2624-43-3
- UNII-J468V64WZ1
- Bis(p-acetoxyphenyl)cyclohexylidenemethane
- CHEBI:31446
- 4,4'-(Cyclohexylidenemethylene)bisphenol 1,1'-Diacetate
- 4,4'-(Cyclohexylidenmethylen)diphenyl diacetat
- 4-(Cyclohexylidenemethylene)-bis-phenol
- DTXCID002866
- ICI-48213
- CYCLOFENIL [JAN]
- Bis-(p-hydroxyphenyl)-cyclohexylidenemethane diacetate
- DB-046909
- GVOUFPWUYJWQSK-UHFFFAOYSA-N
- Cyclofenil,4,4\\'-(Cyclohexylidenemethylene)bisphenol1,1\\'-diacetate
- Ciclofenilo (INN-Spanish)
- Phenol, 4-((4-(acetyloxy)phenyl)cyclohexylidenemethyl)-, acetate (9CI)
- 220-089-1
- HY-W011100R
- Cyclofenil (Standard)
- CYCLOFENIL (MART.)
- 4-((4-(Acetyloxy)phenyl)cyclohexylidenemethyl)phenol Acetate
- FC20687
- Cyclofenilum (INN-Latin)
- ciclofenil
- G03GB01
- 4-((4-(acetyloxy)phenyl)(cyclohexylidene)methyl)phenyl acetate
- 4,4'-(Cyclohexylidenemethylene)bisphenol 1,1'-diacetate;4,4'-(Cyclohexylidenemethylene)diphenol diacetate ester
- Cyclofenil
- MDL： MFCD00190153
- Inchi： 1S/C23H24O4/c1-16(24)26-21-12-8-19(9-13-21)23(18-6-4-3-5-7-18)20-10-14-22(15-11-20)27-17(2)25/h8-15H,3-7H2,1-2H3
- InChI Key： GVOUFPWUYJWQSK-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)OC(C)=O)=C1/CCCCC/1
- BRN： 2014687

Computed Properties

Exact Mass: 364.16700
Monoisotopic Mass: 364.167
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 503
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.5
Topological Polar Surface Area: 52.6

Experimental Properties

Color/Form: No data available
Density: 1.0986 (rough estimate)
Melting Point: 135-136°
Boiling Point: 509°C at 760 mmHg
Flash Point: 254.8°C
Refractive Index: 1.4433 (estimate)
Solubility: DMSO: 10 mg/mL at 60 °C, soluble
PSA: 52.60000
LogP: 5.30320

Cyclofenil Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
WGK Germany：2
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
RTECS：GO7550000
Storage Condition：Sealed in dry,Room Temperature(BD122646)

Cyclofenil Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W011100-10mM*1mLinDMSO	Cyclofenil	2624-43-3	≥95.0%	10mM*1mLinDMSO	￥770	2023-07-26
MedChemExpress	HY-W011100-50mg	Cyclofenil	2624-43-3	≥95.0%	50mg	￥700	2024-04-18
MedChemExpress	HY-W011100-100mg	Cyclofenil	2624-43-3	≥95.0%	100mg	￥1100	2024-04-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C133771-1g	Cyclofenil	2624-43-3	≥98%	1g	¥617.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C133771-25g	Cyclofenil	2624-43-3	≥98%	25g	¥6176.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C133771-25mg	Cyclofenil	2624-43-3	≥98%	25mg	¥41.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C133771-5g	Cyclofenil	2624-43-3	≥98%	5g	¥2059.90	2023-09-03
S e l l e c k ZHONG GUO	S5393-5mg	Cyclofenil	2624-43-3	98%	5mg	¥794.98	2023-09-15
S e l l e c k ZHONG GUO	S5393-25mg	Cyclofenil	2624-43-3		25mg	￥2514.67	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020840-1g	Cyclofenil	2624-43-3	98%	1g	￥839	2024-05-24